Trimethyl-[3-methyl-2-(trimethylstannylmethyl)but-2-enyl]stannane

• CAS No.: 826990-14-1
• Molecular Formula: C12H28Sn2
• Molecular Weight: 409.8 g/mol
• IUPAC Name: trimethyl-[3-methyl-2-(trimethylstannylmethyl)but-2-enyl]stannane
• InChI: InChI=1S/C6H10.6CH3.2Sn/c1-5(2)6(3)4;;;;;;;;/h1-2H2,3-4H3;6*1H3
• InChI Key: LQBCFQOCURSIGG-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(C[Sn](C)(C)C)C[Sn](C)(C)C)C

Description

Trimethyl-[3-methyl-2-(trimethylstannylmethyl)but-2-enyl]stannane is an organotin compound with the molecular formula C10H24Sn2. This compound is characterized by the presence of two tin atoms bonded to a hydrocarbon chain, making it a unique organometallic compound. It is known for its applications in organic synthesis and as a reagent in various chemical reactions.

Preparation Methods

The synthesis of Trimethyl-[3-methyl-2-(trimethylstannylmethyl)but-2-enyl]stannane typically involves the reaction of trimethyltin chloride with an appropriate alkene under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions. Industrial production methods may involve the use of specialized equipment to ensure the purity and yield of the compound.

Chemical Reactions Analysis

Trimethyl-[3-methyl-2-(trimethylstannylmethyl)but-2-enyl]stannane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form tin oxides.

Reduction: It can be reduced to form lower oxidation state tin compounds.

Substitution: The trimethylstannyl groups can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Trimethyl-[3-methyl-2-(trimethylstannylmethyl)but-2-enyl]stannane has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-tin bonds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential use in medicinal chemistry, including drug development.

Industry: It is used in the production of other organotin compounds and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of Trimethyl-[3-methyl-2-(trimethylstannylmethyl)but-2-enyl]stannane involves its interaction with molecular targets such as enzymes and receptors. The compound can form stable complexes with these targets, affecting their activity and function. The specific pathways involved depend on the nature of the target and the context of the interaction.

Comparison with Similar Compounds

Trimethyl-[3-methyl-2-(trimethylstannylmethyl)but-2-enyl]stannane can be compared with other organotin compounds such as:

Trimethyltin chloride: A simpler organotin compound with similar reactivity.

Tributyltin oxide: Known for its use as a biocide and antifouling agent.

Tetramethyltin: Another organotin compound used in organic synthesis. The uniqueness of this compound lies in its specific structure and the presence of two tin atoms, which confer distinct chemical properties and reactivity.